1-[3-(1-Aminoethyl)phenyl]pyrrolidin-2-one

• IUPAC Name: 1-[3-(1-aminoethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C12H16N2O/c1-9(13)10-4-2-5-11(8-10)14-7-3-6-12(14)15/h2,4-5,8-9H,3,6-7,13H2,1H3
• InChI Key: PHDOEZIQADMSJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)N2CCCC2=O)N
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS RN: 1258652-26-4

Description

The compound “1-[3-(1-Aminoethyl)phenyl]pyrrolidin-2-one” is a derivative of pyrrolidine. Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be planned on the basis of two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives. The stereogenicity of carbons in the pyrrolidine ring is one of its most significant features, and the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidin-2-one ring attached to a phenyl ring through an aminoethyl group. The InChI code for this compound is 1S/C11H14N2O/c12-8-9-3-1-4-10(7-9)13-6-2-5-11(13)14/h1,3-4,7H,2,5-6,8,12H2.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, pyrrolidine derivatives have been reported to show activity against certain enzymes. For instance, some pyrrolidine derivatives inhibited COX-2 with IC50 values in the range of 1–8 µM.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 190.24 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 2 and a topological polar surface area of 46.3 Ų.

Scientific Research Applications

Crystal Structure Analysis

Research on pyrrolidine derivatives, such as the study of crystal structures, offers insights into the physicochemical properties of these compounds. For example, the crystal structure analysis of spiro compounds with a pyrrolidine core reveals their conformational properties, which are crucial for understanding their chemical reactivity and potential applications in materials science or molecular engineering (Thinagar et al., 2000).

Spectroscopic Characterization and Quantum Mechanical Properties

Pyrrolidin-2-one derivatives have been extensively studied for their spectroscopic characteristics and quantum mechanical properties. These studies provide valuable information on the electronic structure, vibrational modes, and potential activity spectra of these compounds. For instance, a detailed molecular study on 1-(2-aminophenyl) pyrrolidine used X-ray diffraction and various spectroscopic methods, offering insights into their stability and reactive behavior, which could be pivotal in designing new materials or drugs (Srikanth et al., 2020).

Synthetic Methodologies and Chemical Reactivity

The synthesis and functionalization of pyrrolidin-2-one derivatives are of significant interest due to their potential applications in pharmaceuticals and organic synthesis. For example, research on the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, a key intermediate in preparing pharmacologically active compounds, showcases advanced synthetic routes and stereoselective processes (Fleck et al., 2003).

Bioactivity and Potential Therapeutic Applications

While the requirement excludes drug use and dosage information, it's worth noting that research into pyrrolidin-2-one derivatives often explores their bioactivity. This includes studies on their antibacterial, antifungal, and anticancer properties, indicating the potential of these compounds in therapeutic applications. For example, a study on spiro[pyrrolidin-2,3′-oxindoles] synthesized via 1,3-dipolar cycloaddition reaction demonstrated significant in vitro bioactivity, suggesting their use in developing new therapeutic agents (Haddad et al., 2015).

Future Directions

The future directions in the research of pyrrolidine derivatives, including “1-[3-(1-Aminoethyl)phenyl]pyrrolidin-2-one”, could involve exploring the influence of steric factors on biological activity and investigating the structure–activity relationship (SAR) of the studied compounds. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

This compound is a derivative of pyrrolidine, a five-membered ring with a nitrogen atom . Pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . .

Mode of Action

It is known that the pyrrolidine ring and its derivatives can efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a variety of ways, leading to different biological profiles .

Biochemical Pathways

Pyrrolidine derivatives have been reported to influence a variety of biological pathways . The exact pathways influenced by this compound would depend on its specific targets and mode of action.

Result of Action

Given that pyrrolidine derivatives have been used in the treatment of various human diseases , it is likely that this compound could have significant biological effects. The exact effects would depend on the compound’s specific targets and mode of action.